Cas no 1566172-39-1 ([1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine)

• Product Name: [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine
• CAS No: 1566172-39-1
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5046488
• Update Time: 2025-05-21

[1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine
• (1-pent-4-ynylpyrazol-4-yl)methanamine
• [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine

• Inchi： 1S/C9H13N3/c1-2-3-4-5-12-8-9(6-10)7-11-12/h1,7-8H,3-6,10H2
• InChI Key： HWZNPLNXVPGJDX-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CN)CCCC#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 0
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine

Chemical Compound CAS No. 1566172-39-1: [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine

The chemical compound with CAS No. 1566172-39-1, known as [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine, is a unique organic compound that has garnered attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its pyrazole ring structure, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a pentynyl group attached to the pyrazole ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The structure of [1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]methanamine consists of a pyrazole core with a terminal alkyne group (pentynyl) at the 4-position. This arrangement allows for potential reactivity at both the alkyne and the amine functionalities. Recent studies have highlighted the importance of such compounds in the development of novel drugs, particularly in the design of bioactive molecules with specific targeting capabilities. The pyrazole moiety is known for its ability to act as a scaffold in drug design, often exhibiting favorable pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within this molecule. Researchers have also explored the use of transition metal catalysts to enhance reaction efficiency and selectivity, which is crucial for large-scale production in industries such as pharmaceuticals and agrochemicals.

The applications of [1-(Pent-4-yne...